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Compound of Interest

Compound Name: Yadanzioside K

Cat. No.: B12420383

While information regarding "Yadanzioside K" is not available in current scientific literature,
this guide focuses on a well-researched analogous bioactive compound, Ginsenoside
Compound K (CK). CK, a key metabolite of ginsenosides found in Panax ginseng, has
garnered significant attention in the field of oncology for its potent anticancer activities across a
spectrum of cancer types. This guide provides a comprehensive cross-validation of CK's
bioactivity, offering a comparative analysis of its effects on various cancer cell lines, detailed
experimental methodologies, and an exploration of the underlying molecular mechanisms.

Comparative Bioactivity of Ginsenoside Compound
K Across Cancer Cell Lines

Ginsenoside Compound K has demonstrated significant cytotoxic and anti-proliferative effects
against a wide range of cancer cell lines. The half-maximal inhibitory concentration (IC50)
values, a measure of a compound's potency, vary across different cancer types, highlighting a
degree of selectivity in its anticancer activity. The following table summarizes the 1C50 values
of CK in various human cancer cell lines.
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Cancer Type Cell Line IC50 (pM) Reference
Neuroblastoma SK-N-BE(2) 5 [1]
Neuroblastoma SH-SY5Y 7 [1]
Leukemia HL-60 11.7 [1]
Leukemia K562 8.5 [1]
Neuroblastoma SK-N-SH 15 [1]
Glioblastoma U373MG 15 [1]
Lung Cancer PC-14 25.9 [1]
Colorectal Cancer HCT116 30-50 [1]
Neuroblastoma SK-N-MC 33.06 [2]
Breast Cancer MCF-7 52.17 [3]
Gastric Cancer MKN-45 56.6 [1]
Prostate Cancer Du145 58.6 [1]

Key Signaling Pathways Modulated by Ginsenoside
Compound K

The anticancer effects of Ginsenoside Compound K are attributed to its ability to modulate
multiple intracellular signaling pathways that are crucial for cancer cell proliferation, survival,
and metastasis.[4][5] CK has been shown to induce apoptosis (programmed cell death) and
inhibit cell cycle progression and angiogenesis by targeting key proteins in these pathways.[4]

[6]

One of the primary mechanisms of CK is the induction of apoptosis through both intrinsic and
extrinsic pathways.[4][7] It can trigger the production of reactive oxygen species (ROS) and
activate the JNK and p38 MAPK pathways, leading to mitochondrial dysfunction and the
release of pro-apoptotic factors.[4][8] Furthermore, CK is known to inhibit the pro-survival
PISK/Akt/mTOR signaling pathway, which is often hyperactivated in many cancers.[4][7]
Inhibition of this pathway leads to decreased cell proliferation and survival.[7]
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Below are diagrams illustrating the key signaling pathways affected by Ginsenoside Compound
K.

Ginsenoside Compound K (CK)

Ginsenoside Compound K

Aﬂuces\nhlbns
~

[Pro-Apoptotic Sig aling [Antl oliferative Signaling
Inhibition

Activates hrevents

Activation

CNK/ p38 _MAPK] Cell Cycle Arrest

ctivates

[Caspase Activation]

Apoptosis

Click to download full resolution via product page

Ginsenoside Compound K's dual action on cancer cells.
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Experimental Workflow for Bioactivity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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